Cas no 671198-65-5 (N-(4-ethoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide)

• Product Name: N-(4-ethoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide
• CAS No: 671198-65-5
• MF: C₂₀H₂₀N₂O₂S
• MW: 352.450003623962
• CID: 5362253
• Update Time: 2025-05-23

N-(4-ethoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(4-ethoxyphenyl)-3-(2-quinolinylthio)-
• N-(4-ethoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide

• Inchi： 1S/C20H20N2O2S/c1-2-24-17-10-8-16(9-11-17)21-19(23)13-14-25-20-12-7-15-5-3-4-6-18(15)22-20/h3-12H,2,13-14H2,1H3,(H,21,23)
• InChI Key： PRUHHAYOXKDWML-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CCSC1C=CC2C(N=1)=CC=CC=2

Additional information on N-(4-ethoxyphenyl)-3-(quinolin-2-ylsulfanyl)propanamide

N-(4-Ethoxyphenyl)-3-(Quinolin-2-Ylsulfanyl)Propanamide: A Comprehensive Overview

N-(4-Ethoxyphenyl)-3-(Quinolin-2-Ylsulfanyl)Propanamide, identified by the CAS registry number 671198-65-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining an ethoxyphenyl group, a quinoline moiety, and a propanamide backbone, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its promising bioactivity, particularly in the context of enzyme inhibition and antioxidant properties.

The synthesis of N-(4-Ethoxyphenyl)-3-(Quinolin-2-Ylsulfanyl)Propanamide involves a multi-step process that leverages advanced organic synthesis techniques. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring the compound's suitability for further biological testing. The incorporation of the quinoline ring, known for its aromatic stability and electronic properties, plays a pivotal role in modulating the compound's reactivity and bioavailability.

Recent findings from computational chemistry studies have provided deeper insights into the molecular interactions of CAS No 671198-65-5. Molecular docking simulations reveal that this compound exhibits strong binding affinities towards several therapeutic targets, including kinases and proteases. These interactions are facilitated by the strategic placement of functional groups, such as the ethoxyphenyl substituent, which enhances solubility and membrane permeability.

In terms of biological activity, N-(4-Ethoxyphenyl)-3-(Quinolin-2-Ylsulfanyl)Propanamide has demonstrated potent antioxidant properties in vitro. This is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation, making it a potential candidate for applications in oxidative stress-related diseases. Furthermore, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against normal human cells, suggesting a favorable safety profile.

The structural versatility of CAS No 671198-65-5 also lends itself to applications beyond pharmacology. For instance, researchers have explored its use as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The sulfur atom in the quinolinylsulfanyl group serves as a coordinating site, enabling the formation of robust networks with potential applications in gas storage and catalysis.

Looking ahead, ongoing research is focused on elucidating the mechanism of action of N-(4-Ethoxyphenyl)-3-(Quinolin-2-Ylsulfanyl)Propanamide at the molecular level. Collaborative efforts between chemists and biologists aim to uncover how this compound interacts with cellular pathways and influences disease progression. Such insights will be crucial for guiding its development into a therapeutic agent or functional material.

In conclusion, N-(4-Ethoxyphenyl)-3-(Quinolin-2-Ylsulfanyl)Propanamide (CAS No 671198-65-5) represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, coupled with emerging research findings, positions it as a valuable asset in both academic and industrial settings. As investigations continue to unfold, this compound is poised to make significant contributions to the advancement of science and technology.